Cas no 305811-47-6 (1-Methyl-3-(2-nitro-phenyl)-1H-pyrazole)

• Product Name: 1-Methyl-3-(2-nitro-phenyl)-1H-pyrazole
• CAS No: 305811-47-6
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• MDL: MFCD22573508
• CID: 4644892
• Update Time: 2025-06-08

1-Methyl-3-(2-nitro-phenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-3-(2-nitro-phenyl)-1H-pyrazole
• 1H-Pyrazole, 1-methyl-3-(2-nitrophenyl)-

• MDL： MFCD22573508
• Inchi： 1S/C10H9N3O2/c1-12-7-6-9(11-12)8-4-2-3-5-10(8)13(14)15/h2-7H,1H3
• InChI Key： VQCALXVUMSAFLK-UHFFFAOYSA-N
• SMILES： N1(C)C=CC(C2=CC=CC=C2[N+]([O-])=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-Methyl-3-(2-nitro-phenyl)-1H-pyrazole

Recent Advances in the Study of 1-Methyl-3-(2-nitro-phenyl)-1H-pyrazole (CAS: 305811-47-6)

The compound 1-Methyl-3-(2-nitro-phenyl)-1H-pyrazole (CAS: 305811-47-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its nitro-phenyl and pyrazole moieties, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthesis, and exploring its pharmacological properties.

A study published in the Journal of Medicinal Chemistry (2023) investigated the anti-inflammatory effects of 1-Methyl-3-(2-nitro-phenyl)-1H-pyrazole. The researchers demonstrated that this compound effectively inhibits the NF-κB signaling pathway, a key regulator of inflammatory responses. In vitro and in vivo experiments revealed significant reductions in pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a novel anti-inflammatory agent. The study also highlighted the compound's favorable safety profile, with minimal cytotoxicity observed in healthy cells.

Another recent publication in Bioorganic & Medicinal Chemistry Letters (2024) explored the antimicrobial properties of 1-Methyl-3-(2-nitro-phenyl)-1H-pyrazole. The compound exhibited broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. Mechanistic studies indicated that the nitro-phenyl group plays a critical role in disrupting bacterial cell membrane integrity, leading to cell death. These findings underscore the compound's potential as a lead candidate for developing new antibiotics.

In the realm of cancer research, a 2023 study in the European Journal of Medicinal Chemistry reported that 1-Methyl-3-(2-nitro-phenyl)-1H-pyrazole induces apoptosis in several cancer cell lines, including breast and lung cancer. The compound was found to activate the intrinsic apoptotic pathway by upregulating pro-apoptotic proteins such as Bax and caspase-3 while downregulating anti-apoptotic proteins like Bcl-2. Additionally, the study noted synergistic effects when the compound was combined with conventional chemotherapeutic agents, suggesting its utility in combination therapies.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 1-Methyl-3-(2-nitro-phenyl)-1H-pyrazole. A 2024 paper in Organic Process Research & Development described a novel, high-yield synthesis route that reduces the use of hazardous reagents and improves overall efficiency. This development is particularly significant for scaling up production for preclinical and clinical studies.

In conclusion, 1-Methyl-3-(2-nitro-phenyl)-1H-pyrazole (CAS: 305811-47-6) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its diverse pharmacological activities, coupled with recent advancements in synthesis and mechanistic understanding, position it as a valuable candidate for further drug development. Future research should focus on clinical translation, pharmacokinetic studies, and exploring additional therapeutic applications.